1-(2,2-Diethoxyethoxy)hexane

• CAS No.: 18266-50-7
• Molecular Formula: C12H26O3
• Molecular Weight: 218.33 g/mol
• IUPAC Name: 1-(2,2-diethoxyethoxy)hexane
• InChI: InChI=1S/C12H26O3/c1-4-7-8-9-10-13-11-12(14-5-2)15-6-3/h12H,4-11H2,1-3H3
• InChI Key: JZUZJJCWIKMTAO-UHFFFAOYSA-N
• SMILES: CCCCCCOCC(OCC)OCC

Description

1-(2,2-Diethoxyethoxy)hexane is a useful research compound. Its molecular formula is C12H26O3 and its molecular weight is 218.33 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2--Hexyloxyacetaldehyde diethylacetal was prepared as follows: Hexanol (200 g, 1.96 mol) and toluene (600 ml) were added to a 3 liter flask fitted with a mechanical stirrer and a reflux condenser. Sodium hydride (51.6 g, 2.15 mol) was added slowly to the resulting mixture, and then bromoacetaldehyde diethylacetal (385.7 g, 1.96 mol) was added dropwise. The mixture was heated to reflux temperature and maintained at that temperature for 6 hours. The mixture was then cooled to ambient temperature and was filtered to remove the resulting solids. Toluene was removed from the filtrate under reduced pressure, and the resulting product was distilled (85-88° C.) to give 189.4 g of 2-hexyloxyacetaldehyde diethylacetal.